What exactly is Muscimol?
Muscimol is part of the isoxazole class, which is 1,2-oxazol-3(2H)-one replaced by the aminomethyl group in position 5. It was isolated from the mushrooms of the genus Amanita. It is a metabolite of fungal origin that acts as a GABA antagonist and a psychotropic drug. It is nitrogen. It is a part of isoxazoles, which is a principal amino compound as well as an alkaloid. Muscimol (also called pantherine or agarin) is among the most psychoactive ingredients of Amanita muscaria as well as closely related species of mushrooms. Muscimol is an effective and selective orthosteric agonist of the GABAA receptors. It exhibits hallucinogenic, sedative-hypnotic, depressant and sed psychoactivity. This white solid, which is colourless, can be classified as an Isoxazole.
Biochemistry of Muscimol
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